4,6-dimethyl-1,3-benzenedisulfonamide

• IUPAC Name: 4,6-dimethylbenzene-1,3-disulfonamide
• InChI: InChI=1S/C8H12N2O4S2/c1-5-3-6(2)8(16(10,13)14)4-7(5)15(9,11)12/h3-4H,1-2H3,(H2,9,11,12)(H2,10,13,14)
• InChI Key: ZNQJWUISJISGSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N)S(=O)(=O)N)C
• Molecular Formula: C8H12N2O4S2
• Molecular Weight: 264.3 g/mol

Description

4,6-dimethyl-1,3-benzenedisulfonamide, also known as DBDSA, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a sulfonamide derivative that contains two sulfonamide groups attached to a benzene ring. DBDSA is a white crystalline powder that is soluble in water and has a melting point of 274-276°C.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-1,3-benzenedisulfonamide is not well understood. However, it is believed that this compound forms complexes with metal ions, which can be detected by various analytical techniques. The complex formation between this compound and metal ions is based on the coordination of the sulfonamide groups with the metal ions.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on living organisms. However, it is important to note that this compound should be handled with care, as it can be harmful if ingested or inhaled.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,6-dimethyl-1,3-benzenedisulfonamide in lab experiments is its high sensitivity and selectivity towards metal ions. This compound can detect metal ions at very low concentrations, which makes it a valuable tool in analytical chemistry. However, one of the limitations of using this compound is its high toxicity. This compound should be handled with care, and appropriate safety precautions should be taken when working with this compound.

Future Directions

There are several future directions for the use of 4,6-dimethyl-1,3-benzenedisulfonamide in scientific research. One of the future directions is the development of new analytical techniques that utilize this compound for the determination of metal ions in different samples. Another future direction is the modification of this compound to improve its selectivity and sensitivity towards metal ions. Additionally, the use of this compound in the detection of other analytes, such as sulfonamide residues in food and environmental samples, is an area of future research.

Synthesis Methods

The synthesis of 4,6-dimethyl-1,3-benzenedisulfonamide involves the reaction of 4,6-dimethylresorcinol with chlorosulfonic acid to form 4,6-dimethyl-1,3-benzenedisulfonyl chloride. The resulting product is then reacted with ammonia to form this compound.

Scientific Research Applications

4,6-dimethyl-1,3-benzenedisulfonamide has been used in various scientific research studies due to its unique properties. One of the main applications of this compound is in the field of analytical chemistry. This compound has been used as a reagent for the determination of various metal ions, such as copper, nickel, and cobalt, in different samples. This compound has also been used in the determination of sulfonamide residues in food and environmental samples.